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Compound of Interest

Compound Name: YM114
CAS No.: 153608-99-2
Cat. No.: B1682356
Get Quote
. J

Initial Search Results and Clarification

Preliminary searches for "YM114" did not yield information on a specific chemical compound or
therapeutic agent. The search results were unrelated to a molecular entity that would be used
in rodent models for research purposes.

To provide accurate and relevant application notes, please verify the correct name or identifier
of the compound of interest. Possible sources of error could include:

o Typographical error: Double-check the spelling and combination of letters and numbers.

« Internal or provisional name: The compound may be known by a different public or
systematic name.

 Incorrect context: The identifier "YM114" might be associated with a different type of product
or technology.

Once the correct compound name is provided, detailed application notes and protocols can be
generated, including:
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 Recommended Dosage: A comprehensive table summarizing effective dose ranges for
various rodent models (e.g., mice, rats) and research applications.

o Pharmacokinetics: Data on absorption, distribution, metabolism, and excretion (ADME) in
rodents.

o Administration Routes: Detailed protocols for various methods of delivery (e.g., oral gavage,
intraperitoneal injection, intravenous injection).

» Toxicity Profile: Information on any observed adverse effects and safety considerations in
rodent studies.

» Signaling Pathways and Experimental Workflows: Graphviz diagrams illustrating the
mechanism of action and experimental procedures.

We are committed to providing precise and actionable information for researchers, scientists,
and drug development professionals. Please provide the corrected compound name to
proceed.

 To cite this document: BenchChem. [Application Notes and Protocols for YM114 in Rodent
Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682356/docs#application-notes-and-protocols-for-
ym114-in-rodent-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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